5-ethyl-6-hydroxy-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone

• IUPAC Name: 5-ethyl-6-hydroxy-2-methylsulfanyl-3-phenylpyrimidin-4-one
• InChI: InChI=1S/C13H14N2O2S/c1-3-10-11(16)14-13(18-2)15(12(10)17)9-7-5-4-6-8-9/h4-8,16H,3H2,1-2H3
• InChI Key: BSFDEQINAAFQFJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(N(C1=O)C2=CC=CC=C2)SC)O
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol

Description

5-ethyl-6-hydroxy-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone is a chemical compound with a molecular formula of C15H16N2O2S. It has been synthesized and studied for its potential use in scientific research applications.

Mechanism of Action

The mechanism of action of 5-ethyl-6-hydroxy-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone is not fully understood. However, it is believed to act by inhibiting certain enzymes and signaling pathways involved in cell growth and proliferation. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that the compound has a variety of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo, and to reduce inflammation in animal models. It has also been shown to improve glucose tolerance and insulin sensitivity in diabetic rats. However, more research is needed to fully understand the compound's effects on human physiology.

Advantages and Limitations for Lab Experiments

One advantage of using 5-ethyl-6-hydroxy-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone in lab experiments is its potential as a multifunctional agent. Its ability to exhibit antitumor, antiviral, and antibacterial activities makes it a valuable compound to study in various research areas. However, one limitation is the lack of information about its toxicity and safety profile, which may limit its potential for clinical use.

Future Directions

There are several future directions for research on 5-ethyl-6-hydroxy-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone. One area of interest is its potential as a treatment for cancer, particularly in combination with other chemotherapeutic agents. Another area is its potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further research is needed to determine its safety and toxicity profile, and its potential for clinical use.

Synthesis Methods

The synthesis of 5-ethyl-6-hydroxy-2-(methylthio)-3-phenyl-4(3H)-pyrimidinone involves the reaction of ethyl cyanoacetate with thiourea in the presence of sodium ethoxide. The resulting product is then treated with phenylhydrazine and acetic anhydride to yield the final compound. This synthesis method has been well-documented in the literature and has been used by researchers to obtain the compound for further study.

Scientific Research Applications

The compound has been studied for its potential use in scientific research applications, particularly in the field of medicinal chemistry. It has been found to exhibit antitumor, antiviral, and antibacterial activities. Researchers have also investigated its potential as an anti-inflammatory agent and as a treatment for diabetes. The compound has shown promising results in preclinical studies, and further research is needed to determine its potential for clinical use.